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Compound of Interest

Compound Name: 2-Bromo-2'-chloroacetophenone

Cat. No.: B017061

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-2'-chloroacetophenone in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Chemical Profile and Hazards

2-Bromo-2'-chloroacetophenone (CAS No: 5000-66-8) is a corrosive liquid that is harmful if
swallowed and causes severe skin burns and eye damage.[1][2] It is also classified as a
lachrymator, meaning it can cause tearing, and may cause respiratory irritation.[1][2]

Hazard Classification Description

Acute Oral Toxicity Category 4[1]

Skin Corrosion/Irritation Category 1B[1][3]

Serious Eye Damage/Irritation Category 1[1][2]

Specific Target Organ Toxicity Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment
should be used at all times when handling 2-Bromo-2'-chloroacetophenone.
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Protection Type

Specific Equipment

Standard/Notes

Eye and Face Protection

Chemical safety goggles and a

face shield.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1] Safety
glasses alone are insufficient.
[4]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

Provides adequate protection
against accidental contact with

small quantities.[4]

Body Protection

Alab coat and appropriate
protective clothing to prevent

skin exposure.[1]

Long pants and closed-toe
shoes are the minimum

requirement.[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Use if exposure limits are
exceeded or if irritation occurs.
[1] A type ABEK (EN14387)
respirator filter is

recommended.[6]

Operational Plan: Handling and Storage

All handling of 2-Bromo-2'-chloroacetophenone must occur within a certified chemical fume
hood to minimize inhalation exposure.[1][4] Ensure that eyewash stations and safety showers

are readily accessible.[1]

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area within the chemical fume hood by lining it with absorbent material to contain any

potential spills.

» Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use

appropriate tools for transfer, such as a chemical-resistant syringe or pipette.
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» Experimental Use: During the experiment, keep the container with 2-Bromo-2'-
chloroacetophenone sealed when not in use. Avoid contact with incompatible materials
such as strong oxidizing agents and strong bases.[1]

o Post-Experiment: After use, securely seal the chemical's container.

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical. Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store 2-Bromo-2'-chloroacetophenone in a designated corrosives area.[1] The container
should be kept tightly closed in a dry, cool, and well-ventilated place.[1] It is recommended to
keep the chemical refrigerated.[1][6]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
Exposure Response:

e Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1][2] Seek immediate medical attention.[1][2]

» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1][2] Remove
all contaminated clothing. Seek immediate medical attention.[1][2]

« Inhalation: Move the person to fresh air.[2] If the person is not breathing, give artificial
respiration.[2] Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting.[2] Call a physician or poison control center immediately.

[2]
Spill Response:
o Evacuate: Evacuate personnel from the immediate area.[1]

e Ventilate: Ensure the area is well-ventilated.
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e Contain: Use an inert absorbent material to soak up the spill.[1]

e Collect: Place the absorbed material into a suitable, closed container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

All waste containing 2-Bromo-2'-chloroacetophenone must be treated as hazardous waste.
Step-by-Step Disposal Protocol:

o Waste Collection: Collect all materials contaminated with 2-Bromo-2'-chloroacetophenone,
including absorbent materials from spills and used PPE, in a designated, labeled, and sealed
hazardous waste container.

o Container Labeling: Clearly label the waste container with the chemical name and
associated hazards.

o Storage of Waste: Store the waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

o Disposal: Dispose of the contents and the container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[1] Do not dispose of it down the drain.

Workflow for Handling 2-Bromo-2'-
chloroacetophenone
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Caption: Workflow for the safe handling and disposal of 2-Bromo-2'-chloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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